Cas no 766500-04-3 ((1,2,4-oxadiazol-3-ylmethyl)amine hydrochloride)

• Product Name: (1,2,4-oxadiazol-3-ylmethyl)amine hydrochloride
• CAS No: 766500-04-3
• MF: C₃H₅N₃O
• MW: 99.0912997722626
• CID: 550821
• PubChem ID: 18939038
• Update Time: 2025-06-06

(1,2,4-oxadiazol-3-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,2,4-Oxadiazol-3-yl)methanamine
• 1,2,4-Oxadiazole-3-methanamine
• 1,2,4-OXADIAZOLE-3-METHYLAMINE
• 1-(1,2,4-Oxadiazol-3-yl)methylamine
• 3-AMINOMETHYL-1,2,4-OXADIAZOLE
• FT-0753772
• 766500-04-3
• CS-0377057
• 3-Aminomethyl-1,2,4-oxadiazole;1-(1,2,4-Oxadiazol-3-yl)methylamine
• 1,2,4-oxadiazol-3-ylmethanamine
• AKOS009237243
• 1,2,4-Oxadiazole-3-methylamine, AldrichCPR
• EN300-146086
• (1,2,4-oxadiazol-3-ylmethyl)amine
• UXYVSDKZZNSXRF-UHFFFAOYSA-N
• A23432
• ALBB-018605
• DB-010830
• DA-17881
• 1-(1,2,4-oxadiazol-3-yl)methanamine hydrochloride
• (1,2,4-oxadiazol-3-ylmethyl)amine hydrochloride

• MDL： MFCD08056293
• Inchi： 1S/C3H5N3O/c4-1-3-5-2-7-6-3/h2H,1,4H2
• InChI Key： UXYVSDKZZNSXRF-UHFFFAOYSA-N
• SMILES： O1C=NC(CN)=N1

Computed Properties

• Exact Mass: 99.04330
• Monoisotopic Mass: 99.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 58.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2
• XLogP3: -1

Experimental Properties

• Density: 1.259
• Boiling Point: 202.3 °C at 760 mmHg
• Flash Point: 76.2 °C
• PSA: 64.94000
• LogP: 0.22860

(1,2,4-oxadiazol-3-ylmethyl)amine hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 22
• Hazardous Material Identification：